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Compound of Interest

Compound Name: Triphenylmethane
CAS No.: 2216-49-1
Cat. No.: B15549291
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic techniques used
to characterize the structure and properties of triphenylmethane, a foundational molecule in
the development of triarylmethane dyes and other pharmacologically relevant compounds. The
following sections detail the expected spectroscopic data from Nuclear Magnetic Resonance
(NMR), Infrared (IR), Ultraviolet-Visible (UV-Vis), and Mass Spectrometry (MS), along with
standardized experimental protocols for data acquisition.

Quantitative Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic
analysis of triphenylmethane.

Table 1: *H and **C Nuclear Magnetic Resonance (NMR)
Spectroscopy Data
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Chemical o ) )
Nucleus _ Multiplicity Integration Assignment Solvent
Shift (&) ppm
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. Protons
1H ~7.28-7.10 Multiplet 15H CDClIs
(ortho, meta,
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_ Methine
H 5.56 Singlet 1H CDCls
Proton (-CH)

Quaternary
) Carbon (C
13C 143.8 Singlet - CDCls
attached to 3

phenyl rings)

Aromatic CH
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carbons)
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13C 128.1 Singlet - (meta- CDCls

carbons)
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13C 56.9 Singlet - CDCls
Carbon (-CH)

Table 2: Infrared (IR) Spectroscopy Data

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549291?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exp!oratpry

Check Availability & Pricing

Wavenumber (cm~?) Assignment Intensity
3085 - 3026 Aromatic C-H Stretch Medium-Strong
1597 Aromatic C=C Stretch Strong
1493 Aromatic C=C Stretch Strong
1447 Aromatic C=C Stretch Strong
Out-of-plane C-H Bending
750 - 700 ) Strong
(monosubstituted benzene)
Out-of-plane C-H Bending
698 ) Strong
(monosubstituted benzene)
Amax (nm) Solvent Transition
~262, 270 Not Specified T - TT*

IameA._Mass_SpecimmﬂLy (MS) Data

Relative Intensity (%)

Assignment

244 ~25 [M]* (Molecular lon)

M - CeHs]* (Triphenylmethyl
167 100 [ ] oI (Tripheny Y

cation fragment)

[C13Ho]* (Fluorenyl cation
165 ~50

fragment)

C7Hs]* (Tropylium cation
” s [C7Hs]* (Tropy

fragment)

Experimental Protocols

Detailed methodologies for the key spectroscopic experiments are provided below. These

represent standard procedures for the analysis of small organic molecules like

triphenylmethane.[1]
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Nuclear Magnetic Resonance (NMR) Spectroscopy

Instrumentation: A 300-500 MHz NMR spectrometer.
Sample Preparation:

e Dissolve 5-10 mg of triphenylmethane in approximately 0.7 mL of deuterated chloroform
(CDCIs) in a clean, dry NMR tube.

e For 13C NMR, a more concentrated solution of 20-50 mg in 0.7 mL of CDCIs is recommended
to obtain a good signal-to-noise ratio in a reasonable time.

1H NMR Data Acquisition:

Insert the NMR tube into the spectrometer.
o Lock the spectrometer on the deuterium signal of the CDClIs solvent.
» Shim the magnetic field to achieve optimal homogeneity.

o Acquire the spectrum using a standard single-pulse experiment. Typical parameters include
a 30° pulse angle, a 2-4 second acquisition time, a 1-2 second relaxation delay, and 8-16
scans.[1]

13C NMR Data Acquisition:
e Follow the same locking and shimming procedure as for tH NMR.
e Acquire the spectrum using a standard proton-decoupled pulse sequence.

o A greater number of scans (e.g., 128 or more) and a longer relaxation delay (e.g., 2-5
seconds) may be necessary to obtain a high-quality spectrum, especially for the quaternary
carbon.

Data Processing:

o Apply a Fourier transform to the acquired Free Induction Decay (FID).
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e Phase the spectrum and reference it to the residual solvent peak (CDClIs at 7.26 ppm for *H
and 77.16 ppm for 13C).

« Integrate the signals in the *H NMR spectrum.

Infrared (IR) Spectroscopy

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
Sample Preparation (KBr Pellet Method):

e Thoroughly grind 1-2 mg of triphenylmethane with approximately 100-200 mg of dry, IR-
grade potassium bromide (KBr) in an agate mortar and pestle.

o Transfer the homogenous mixture to a pellet die.

o Apply pressure (typically 8-10 tons) using a hydraulic press to form a transparent or
translucent pellet.

Data Acquisition:
» Place the KBr pellet in the sample holder of the FTIR spectrometer.
o Record the spectrum, typically in the range of 4000-400 cm~—1.

e Acquire a background spectrum of a blank KBr pellet to subtract from the sample spectrum.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Instrumentation: A dual-beam UV-Vis spectrophotometer.
Sample Preparation:

e Prepare a dilute solution of triphenylmethane in a suitable UV-transparent solvent (e.g.,
ethanol, hexane, or cyclohexane). The concentration should be adjusted to yield an
absorbance between 0.1 and 1.0 at the Amax.

e Prepare a blank cuvette containing only the solvent.
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Data Acquisition:

o Place the blank cuvette in the reference beam and the sample cuvette in the sample beam of
the spectrophotometer.

e Record the spectrum over a range of approximately 200-400 nm.

e The instrument will automatically subtract the solvent absorbance.

Mass Spectrometry (MS)

Instrumentation: A mass spectrometer, often coupled with a gas chromatograph (GC-MS) for
sample introduction and separation.

Sample Preparation:

o Prepare a dilute solution of triphenylmethane in a volatile solvent such as dichloromethane
or hexane.

GC-MS Method:
« Injector: Set the temperature to ensure rapid volatilization without degradation (e.g., 250 °C).

e Oven Program: Use a temperature gradient to ensure good separation and peak shape (e.g.,
start at 100 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes).

e Carrier Gas: Use helium at a constant flow rate.
« lonization: Electron lonization (El) at 70 eV is standard for this type of molecule.[1]

o Mass Analyzer: Scan a mass-to-charge (m/z) range that includes the molecular weight of
triphenylmethane (244.33 g/mol ) and its expected fragments (e.g., m/z 50-300).[1]

Data Analysis:
« ldentify the peak corresponding to triphenylmethane in the gas chromatogram.

e Analyze the mass spectrum associated with this peak to identify the molecular ion and the
fragmentation pattern.
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Caption: Workflow for the spectroscopic characterization of triphenylmethane.

Logical Relationship of Spectroscopic Data to Molecular
Structure
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Molecular Structure of Triphenylmethane
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Caption: Correlation of triphenylmethane's structural features with spectroscopic data.

Mass Spectrometry Fragmentation Pathway
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Caption: Major fragmentation pathway of triphenylmethane in Mass Spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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